Cas no 121-45-9 (Trimethyl Phosphite)
Trimethyl Phosphite structure
Trimethyl Phosphite
Trimethyl Phosphite Properties
Names and Identifiers
-
- Trimethylphosphite
- trimethoxyphosphine
- dimethyl methylphosphonate
- Fosforyn trojmetylowy
- Methyl phosphite
- Methyl phosphite (P(OMe)3
- phosphorous acid trimethyl ester
- Trimethylfosfit
- P(OMe)3
- P(OCH3)3
- AURORA KA-1230
- Trimethoxyfosfin
- TrimethyPhosphite
- Trimethylphosphit
- TRIMETHYL PHOSPHITE
- TRIMETHYL PHOSPHONATE
- fosforyntrojmetylowy
- Methyl phosphite ((MeO)3P)
- TRIMETHYLPHOSPHIT S
- Trimethyl phosphite solution
- Trimethyl phosphite, >=99%
- AKOS000121918
- UN 2329
- MFCD00008350
- T0488
- NSC 6513
- Trimethyl phosphite, >=97%
- DTXCID106979
- FT-0675632
- UN2329
- HSDB 1007
- UNII-26Q0321ZDG
- FT-0655759
- Trimethyl phosphite [UN2329] [Flammable liquid]
- Phosphorous acid, trimethyl ester
- Tox21_200440
- SCHEMBL58775
- NS00004609
- Trimethyl phosphite (TMPi)
- InChI=1/C3H9O3P/c1-4-7(5-2)6-3/h1-3H
- Q153418
- Trimethyl ester of phosphorous acid
- CAS-121-45-9
- AI3-60394
- NSC-6513
- Trimethyl phosphite, >=99.999% trace metals basis
- NCGC00257994-01
- CHEMBL3186364
- TMPhite
- CHEBI:183313
- trimethyl-phosphite
- 26Q0321ZDG
- EINECS 204-471-5
- NSC6513
- Trimethoxyfosfin [Czech]
- PHOSPHOROUS ACID,TRIMETHYL ESTER
- WLN: 1OPO1 & O1
- BP-21379
- Trimethylfosfit [Czech]
- DTXSID4026979
- Fosforyn trojmetylowy [Czech]
- Trimethyl phosphite, 97%
- TRIMETHYL PHOSPHITE [HSDB]
- trimethoxyphosphane
- 121-45-9
- EC 204-471-5
- Trimethyl phosphite,95%
- PHOSPHOROUS ACID TRIMETHYL ESTER
- TRIMETHYL ESTER
- Trimethyl Ester Phosphorous Acid; NSC 6513; Trimethoxyphosphine;
- Phophorous acid, trimethyl ester
- trimethoxy phosphine
- Trimethyl phosphite (ACGIH)
- Trimethoxyphosphine
- +Expand
-
- MFCD00008350
- CYTQBVOFDCPGCX-UHFFFAOYSA-N
- 1S/C3H9O3P/c1-4-7(5-2)6-3/h1-3H3
- COP(OC)OC
- 956570
Computed Properties
- 124.02900
- 0
- 3
- 3
- 124.029
- 7
- 31.7
- 0
- 0
- 0
- 0
- 0
- 1
- 0.1
- nothing
- 0
- 27.7A^2
Experimental Properties
- 1.15250
- 41.28000
- 1.408
- Hydrolyzes with water.
- 111-112 ºC
- -78 ºC
- 17 mm Hg ( 20 °C)
- 82 ºF
- 2464
- Colorless liquid
- Insoluble in hot water, soluble in ethanol \ ether \ benzene \ acetone \ carbon tetroxide and other organic solvents
- Air & Moisture Sensitive
- 1.052
Trimethyl Phosphite Security Information
-
GHS02
GHS05 
GHS07 
- TH1400000
- 1
- 3
- S26
- III
- III
- R10; R22; R36/37/38
- 3
-
Xn
- UN 2329 3/PG 3
- H226,H302,H315,H318,H335
- P261,P280,P305+P351+P338
- Store at room temperature
- III
- R10;R22;R36/37/38
- Danger
- Yes
- 5.2-61.2%(V)
- 3
- 10-13-21
Trimethyl Phosphite Customs Data
- 2920901100
-
China Customs Code:
2920901100Overview:
2920901100 Trimethyl phosphite.Regulatory conditions:23(Import licenses for dual-use items and technologies,Export licenses for dual-use items and technologies).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
2.Import licenses for dual-use items and technologies
3.Export licenses for dual-use items and technologiesSummary:
2920901100 trimethyl phosphite.supervision conditions:23(import license for dual-use item and technologies,export license for dual-use item and technologies).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%
Trimethyl Phosphite Related Literature
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Vincenzo Passarelli,Jesús J. Pérez-Torrente,Luis A. Oro Dalton Trans. 2015 44 18596
-
2. Reactions of co-ordinated ligands. Part 39. The synthesis of carbyne complexes from alkyne molybdenum and tungsten cations; formation and crystal structures of [Mo(CCH2But){P(OMe)3}2(η-C5H5)] and [Mo{C(SiMe3)CH2}{P(OMe)3}2(η5-C9H7)]Stephen R. Allen,Robert G. Beevor,Michael Green,A. Guy Orpen,Kathleen E. Paddick,Ian D. Williams J. Chem. Soc. Dalton Trans. 1987 591
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3. Reactions of co-ordinated ligands. Part 44. The reactivity of the carbyne complex [Mo(CCH2But){P(OMe)3}2(η-C5H5)] towards protonic acids, diphenylphosphine, and the π-acid tetracyanoethylene; formation and crystal structures of [MoH(CCH2But){P(OMe)3}2(η-C5H5)][BF4], [Mo{σ-OC(O)CF3}{η2-HOC(O)CF3}{P(OMe)3}2(η-C5H5)], and [Mo(CCH2But){η2-C2(CN)4}{P(OMe)3}{η-C5H5)]Martin Bottrill,Michael Green,A. Guy Orpen,David R. Saunders,Ian D. Williams J. Chem. Soc. Dalton Trans. 1989 511
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4. Reactions of co-ordinated ligands. Part 39. The synthesis of carbyne complexes from alkyne molybdenum and tungsten cations; formation and crystal structures of [Mo(CCH2But){P(OMe)3}2(η-C5H5)] and [Mo{C(SiMe3)CH2}{P(OMe)3}2(η5-C9H7)]Stephen R. Allen,Robert G. Beevor,Michael Green,A. Guy Orpen,Kathleen E. Paddick,Ian D. Williams J. Chem. Soc. Dalton Trans. 1987 591
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5. Reactions of co-ordinated ligands. Part 41. Synthesis and reactions of cationic functionalised alkyne molybdenum complexes; formation of carbyne and vinylidene complexes and crystal structure of [Mo(CCHPh)Br{P(OMe)3}2(η-C5H5)]Robert G. Beevor,Michael Green,A. Guy Orpen,Ian D. Williams J. Chem. Soc. Dalton Trans. 1987 1319
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6. Trimethyl phosphite complexes of iron(II): preparation, characterisation, and M?ssbauer spectraEdward T. Libbey,G. Michael Bancroft J. Chem. Soc. Dalton Trans. 1974 87
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7. Reactions of co-ordinated ligands. Part 45. Ligand displacement and oxidative reactions of the carbyne complex [Mo(CCH2But){P(OMe)3}2(η-C5H5)]; crystal and molecular structures of [Mo{η3-RNCC(CH2But)CNR}-(CNR)2(η-C5H5)](R = 2,6-Me2C6H3), [Mo(CCHBut)I{P(OMe)3}2(η-C5H5)], and [M o{C(CH2But)P(O)(OMe)2}{P(OMe)3}(η-C5H5)]Paul K. Baker,Geoffrey K. Barker,Daljit S. Gill,Michael Green,A. Guy Orpen,Ian D. Williams,Alan J. Welch J. Chem. Soc. Dalton Trans. 1989 1321
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8. En route to phosphonato iridium(i) complexes: the decisive effect of an intramolecular hydrogen bondVincenzo Passarelli,Jesús J. Pérez-Torrente,Luis A. Oro Dalton Trans. 2016 45 951
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Yunzhe Jiao,William W. Brennessel,William D. Jones Chem. Sci. 2014 5 804
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Yunzhe Jiao,William W. Brennessel,William D. Jones Chem. Sci. 2014 5 804